Cas no 5535-87-5 (3,5-Diaminobenzoic acid)
3,5-Diaminobenzoic acid structure
Product Name:3,5-Diaminobenzoic acid
CAS No:5535-87-5
MF:C14H14O2
MW:214.259764194489
CID:943810
Update Time:2024-06-13
3,5-Diaminobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Diaminobenzoic acid
- (2Z)-2-(hexa-2,4-diynylidene)-1,6-dioxaspiro[4.5]dec-3-ene
- 1,6-Dioxaspiro[4.5]dec-3-ene, 2-(2,4-hexadiyn-1-ylidene)-, (2Z)-
-
- Inchi: 1S/C14H14O2/c1-2-3-4-5-8-13-9-11-14(16-13)10-6-7-12-15-14/h8-9,11H,6-7,10,12H2,1H3
- InChI Key: RNEORCMLRJNFGE-UHFFFAOYSA-N
- SMILES: CC#CC#CC=C1C=CC2(OCCCC2)O1
Computed Properties
- Exact Mass: 214.09942
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- XLogP3: 3.242
Experimental Properties
- PSA: 18.46
3,5-Diaminobenzoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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